Cas no 25550-22-5 (Benzonitrile, methyl-)

• Product Name: Benzonitrile, methyl-
• CAS No: 25550-22-5
• MF: C₈H₇N
• MW: 117.147881746292
• CID: 260052
• PubChem ID: 10721
• Update Time: 2025-04-19

Benzonitrile, methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, methyl-
• 2-methylbenzonitrile
• Methylbenzonitrile
• Tolunitrile(7CI,8CI)
• Toluonitrile
• TOLUNITRILE, O-
• SCHEMBL74392
• DTXCID702050
• o-Methylbenzonitrile
• MFCD00001792
• 1138681-69-2
• FT-0651216
• Benzonitrile, 2-methyl-
• 529-19-1
• T0306
• 2-methyl-benzonitrile
• DTXSID6022050
• orthotolunitrile
• o-Tolunitrile, >=97.0% (GC)
• o-Tolunitrile
• NCGC00091316-01
• 2-Cyanotoluene
• NCGC00091316-02
• EN300-20470
• 3048F2A3KT
• O-TOLUNITRILE-D7
• o-Tolylnitrile
• Tolunitrile
• CHEMBL1361840
• Tox21_200324
• o-Toluic nitrile
• CAS-529-19-1
• NSC 66549
• HMS3039P17
• 1-Cyano-2-methylbenzene
• Q22830837
• F0001-1362
• MLS002415767
• o-tolunitril
• o-Cyanotoluene
• EINECS 208-451-7
• UNII-3048F2A3KT
• o-Toluonitrile
• Z104478334
• InChI=1/C8H7N/c1-7-4-2-3-5-8(7)6-9/h2-5H,1H
• AS-56478
• 1-Methyl-2-cyanobenzene
• 2-Methylbenzenecarbonitrile
• ortho-Tolunitrile
• O-TOLUNITRILE [MI]
• 2-Tolunitrile
• CCRIS 1286
• AI3-17128
• WLN: NCR B1
• AC-3136
• o-tolyl cyanide
• NS00002286
• AMY40128
• AKOS000120443
• SMR001370922
• NCGC00257878-01
• 25550-22-5
• NSC66549
• NSC-66549
• 2-Toluenkarbonitril [Czech]
• A829308
• 2-Toluenkarbonitril

• Inchi： 1S/C8H7N/c1-7-4-2-3-5-8(7)6-9/h2-5H,1H3
• InChI Key： NWPNXBQSRGKSJB-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 117.05791
• Monoisotopic Mass: 117.057849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 0.908
• Melting Point: 7.7 °F (NTP, 1992)
• Boiling Point: 140.5°Cat760mmHg
• Flash Point: 27.9°C
• PSA: 23.79